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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919

Introduction

While the term "Glycine Cresol Red assay" does not correspond to a standard biochemical
assay for measuring enzyme activity, Cresol Red itself is a valuable pH indicator dye used in
various enzyme assays. These assays capitalize on enzymatic reactions that produce or
consume protons, leading to a change in the pH of the reaction mixture. Cresol Red provides a
colorimetric readout of this pH change, which can be correlated with enzyme activity. This
document provides detailed application notes and protocols for utilizing Cresol Red in enzyme
activity assays, particularly for enzymes like lipases and ATPases that induce a pH shift.

Cresol Red is a pH indicator that exhibits a color transition from yellow below pH 7.2 to a
reddish-purple above pH 8.8.[1] This property allows it to be used as a real-time indicator of
acid or base production during an enzymatic reaction. The rate of color change is directly
proportional to the rate of the enzyme-catalyzed reaction.

Principle of the Assay

The fundamental principle of a Cresol Red-based enzyme assay is the detection of a pH
change resulting from an enzymatic reaction. Many enzymes, upon acting on their substrates,
release acidic or basic byproducts. For instance, lipases hydrolyze triglycerides into fatty acids
and glycerol, leading to a decrease in pH. Conversely, enzymes that consume protons will
cause an increase in pH. By incorporating Cresol Red into the reaction buffer, this pH shift can
be visually observed or quantitatively measured using a spectrophotometer. The rate of change

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1207919?utm_src=pdf-interest
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.goldbio.com/blogs/articles/ultimate-guide-to-cresol-red
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

in absorbance at a specific wavelength (e.g., 570-590 nm for the basic form) is proportional to
the enzyme's activity.

Featured Application: Lipase Activity Assay

This protocol details the use of Cresol Red for measuring the activity of lipase, an enzyme that
catalyzes the hydrolysis of fats.

Experimental Workflow
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Preparation

Reaction

Prepare Reagents:

- Substrate (e.g., Tributyrin) Mix substrate. buffer. and

Cresol Red in microplate wells.

- Cresol Red Indicator Solution
- Buffer (e.qg., Tris-HCI)
- Lipase Enzyme Solution

Prepare Samples:
- Test Samples (containing lipase) Add enzyme solutions to

initiate the reaction.

- Positive Control (known lipase)
- Negative Control (no enzyme)

Incubate at optimal
temperature (e.g., 37°C).

- J

Measurement & Analysis
Measure absorbance change over
time at ~575 nm.
Calculate the rate of reaction
(AAbs/min).

(Correlate rate to enzyme activity)

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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